Cas no 77949-42-9 (Kaur-16-en-15-one,11-(acetyloxy)-7,20- epoxy-6,7-dihydroxy-,(6â,7R,11R)-)

• Product Name: Kaur-16-en-15-one,11-(acetyloxy)-7,20- epoxy-6,7-dihydroxy-,(6â,7R,11R)-
• CAS No: 77949-42-9
• Molecular Formula: C₂₂H₃₀O₆
• Molecular Weight: 390.47
• CID: 837414
• PubChem ID: 56673383

Kaur-16-en-15-one,11-(acetyloxy)-7,20- epoxy-6,7-dihydroxy-,(6â,7R,11R)- Properties

Names and Identifiers

• 11α-Acetoxy-7α,20-epoxy-6β,7-dihydroxykaur-16-en-15-one
• Longikaurin E
• Kaur-16-en-15-one,11-(acetyloxy)-7,20- epoxy-6,7-dihydroxy-,(6&acirc
• [ "" ]
• HY-N3371
• CHEMBL1802177
• AKOS040744705
• CS-0024023
• (-)-Longikaurin E
• Kaur-16-en-15-one, 11-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-, (6beta,7alpha,11alpha)-
• 77949-42-9
• (6,7,11)-11-(Acetyloxy)-7,20-epoxy-6,7-dihydroxykaur-16-en-15-one; (-)-Longikaurin E
• [(1S,2S,3R,5S,8S,9S,10S,11R)-9,10-dihydroxy-12,12-dimethyl-6-methylidene-7-oxo-17-oxapentacyclo[7.6.2.1^{5,8.0^{1,11.0^{2,8]octadecan-3-yl] acetate
• (9,10-Dihydroxy-12,12-dimethyl-6-methylidene-7-oxo-17-oxapentacyclo[7.6.2.15,8.01,11.02,8]octadecan-3-yl) acetate
• AKOS032948785
• 11alpha-Acetoxy-7alpha,20-epoxy-6beta,7-dihydroxykaur-16-en-15-one
• DA-65051

• InChIKey： VLCMAXYGZMNIMT-HFMLIDFKSA-N
• Inchi： InChI=1S/C22H30O6/c1-11-13-8-14(28-12(2)23)15-20-7-5-6-19(3,4)16(20)18(25)22(26,27-10-20)21(15,9-13)17(11)24/h13-16,18,25-26H,1,5-10H2,2-4H3/t13-,14-,15+,16-,18+,20-,21+,22-/m1/s1
• SMILES： CC(=O)O[C@@H]1C[C@@H]2C[C@]3([C@@H]1[C@]45CCCC([C@H]4[C@@H]([C@]3(OC5)O)O)(C)C)C(=O)C2=C

Computed Properties

• Exact Mass: 390.204239
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 390.204239
• Heavy Atom Count: 28
• Complexity: 788
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 93.1

Experimental Properties

• LogP: 1.97560
• PSA: 93.06000
• Refractive Index: 1.589
• Boiling Point: 540.1±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.3 mmHg at 25°C
• Flash Point: 185.8±23.6 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3